2-Keto Crizotinib
2-Keto Crizotinib
2-Keto Crizotinib is an impurity of Crizotinib, a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). Crizotinib is a potential antitumor agent.
Brand Name:
Vulcanchem
CAS No.:
1415558-82-5
VCID:
VC0193318
InChI:
InChI=1S/C21H20Cl2FN5O2/c1-11(19-15(22)2-3-16(24)20(19)23)31-17-6-12(8-27-21(17)25)13-9-28-29(10-13)14-4-5-26-18(30)7-14/h2-3,6,8-11,14H,4-5,7H2,1H3,(H2,25,27)(H,26,30)/t11-,14?/m1/s1
SMILES:
CC(C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=CC(=C2)C3=CN(N=C3)C4CCNC(=O)C4)N
Molecular Formula:
C21H20Cl2FN5O2
Molecular Weight:
464.32
2-Keto Crizotinib
CAS No.: 1415558-82-5
Impurities
VCID: VC0193318
Molecular Formula: C21H20Cl2FN5O2
Molecular Weight: 464.32
Purity: > 95%
| CAS No. | 1415558-82-5 |
|---|---|
| Product Name | 2-Keto Crizotinib |
| Molecular Formula | C21H20Cl2FN5O2 |
| Molecular Weight | 464.32 |
| IUPAC Name | 4-[4-[6-amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]pyridin-3-yl]pyrazol-1-yl]piperidin-2-one |
| Standard InChI | InChI=1S/C21H20Cl2FN5O2/c1-11(19-15(22)2-3-16(24)20(19)23)31-17-6-12(8-27-21(17)25)13-9-28-29(10-13)14-4-5-26-18(30)7-14/h2-3,6,8-11,14H,4-5,7H2,1H3,(H2,25,27)(H,26,30)/t11-,14?/m1/s1 |
| SMILES | CC(C1=C(C=CC(=C1Cl)F)Cl)OC2=C(N=CC(=C2)C3=CN(N=C3)C4CCNC(=O)C4)N |
| Description | 2-Keto Crizotinib is an impurity of Crizotinib, a potent and selective dual inhibitor of mesenchymal-epithelial transition factor (c-MET) kinase and anaplastic lymphoma kinase (ALK). Crizotinib is a potential antitumor agent. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[4-[6-Amino-5-[(1R)-1-(2,6-Dichloro-3-fluorophenyl)ethoxy]-3-pyridinyl]-1H-pyrazol-1-yl]-2-piperidinone |
| PubChem Compound | 131668046 |
| Last Modified | Dec 05 2021 |
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